Cas no 1805965-12-1 (Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate)

Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate is a versatile benzoate derivative featuring a unique combination of functional groups, including an aminomethyl, chloro, and cyano substituent. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of reactive sites allows for further functionalization, enabling the production of complex molecules. Its ester group enhances solubility in organic solvents, facilitating downstream reactions. The compound’s stability under standard conditions ensures consistent performance in synthetic workflows. Its precise molecular architecture supports the development of targeted bioactive compounds, making it a preferred choice for researchers in medicinal chemistry and material science.
Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate structure
1805965-12-1 structure
Product Name:Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate
CAS No:1805965-12-1
MF:C10H9ClN2O2
MW:224.643661260605
CID:4954928
Update Time:2025-08-04

Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate
    • Inchi: 1S/C10H9ClN2O2/c1-15-10(14)8-2-7(5-13)9(11)3-6(8)4-12/h2-3H,5,13H2,1H3
    • InChI Key: BMVXTTNPTGSTDC-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C#N)=C(C(=O)OC)C=C1CN

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 286
  • XLogP3: 1
  • Topological Polar Surface Area: 76.1

Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015008828-250mg
Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate
1805965-12-1 97%
250mg
480.00 USD 2021-06-21
Alichem
A015008828-500mg
Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate
1805965-12-1 97%
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823.15 USD 2021-06-21
Alichem
A015008828-1g
Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate
1805965-12-1 97%
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1,504.90 USD 2021-06-21

Additional information on Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate

Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate (CAS No. 1805965-12-1): A Comprehensive Overview

Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate, identified by its CAS number 1805965-12-1, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both amino and cyano functional groups, combined with a chloro substituent, makes it a versatile intermediate for synthesizing more complex molecules.

TheMethyl 5-aminomethyl-4-chloro-2-cyanobenzoate molecule exhibits a distinct arrangement of atoms that contributes to its reactivity and utility in organic synthesis. Theaminomethyl group at the 5-position introduces a nucleophilic center, while the cyano group at the 2-position acts as a strong electron-withdrawing element. This combination allows for diverse chemical transformations, making it a valuable building block in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in exploring the pharmacological potential ofMethyl 5-aminomethyl-4-chloro-2-cyanobenzoate. Research has indicated that this compound may serve as a precursor in the synthesis of bioactive molecules withanticancer andanti-inflammatory properties. The structural features of this compound, particularly thechloro andcyanobenzene moieties, have been associated with enhanced binding affinity to biological targets, suggesting its role in drug discovery.

TheMethyl 5-aminomethyl-4-chloro-2-cyanobenzoate CAS No. 1805965-12-1 has also been studied in the context of material science. Its ability to undergo various chemical modifications makes it a promising candidate for developing advanced polymers and coatings. The incorporation of this compound into polymer matrices can lead to materials with improved mechanical strength and thermal stability, which are crucial for industrial applications.

In addition to its pharmaceutical and material science applications, Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate plays a role in synthetic organic chemistry. It serves as a key intermediate in multi-step reactions, enabling the construction of complex molecular architectures. Theaminomethyl group provides a site for further functionalization, while the cyano group can be reduced or converted into other functional groups, such as carboxylic acids or amides.

The synthesis of Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate involves several critical steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been utilized to construct the desired molecular framework efficiently.

Ongoing research continues to uncover new applications for this compound. Studies are being conducted to evaluate its efficacy in various biological assays, including cell proliferation assays and enzyme inhibition studies. These investigations aim to provide further insights into its potential therapeutic uses and mechanisms of action.

TheMethyl 5-aminomethyl-4-chloro-2-cyanobenzoate CAS No. 1805965-12-1 market is expected to grow steadily as demand for high-quality intermediates increases. Pharmaceutical companies and research institutions are actively seeking novel compounds like this one to develop innovative treatments for various diseases. The versatility of this compound makes it an attractive option for both academic research and industrial applications.

In conclusion, Methyl 5-aminomethyl-4-chloro-2-cyanobenzoate (CAS No. 1805965-12-1) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and organic synthesis. Its unique structural features and reactivity make it a valuable tool for researchers and chemists working on cutting-edge developments in their respective fields.

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